Cas no 1261682-65-8 (3-Methoxy-5-(trifluoromethoxy)benzamide)
3-Methoxy-5-(trifluoromethoxy)benzamide Chemical and Physical Properties
Names and Identifiers
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- 3-Methoxy-5-(trifluoromethoxy)benzamide
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- Inchi: 1S/C9H8F3NO3/c1-15-6-2-5(8(13)14)3-7(4-6)16-9(10,11)12/h2-4H,1H3,(H2,13,14)
- InChI Key: RHTZJIOJIYTSFR-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(=CC(C(N)=O)=C1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- XLogP3: 2
- Topological Polar Surface Area: 61.6
3-Methoxy-5-(trifluoromethoxy)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002047-1g |
3-Methoxy-5-(trifluoromethoxy)benzamide |
1261682-65-8 | 97% | 1g |
$1475.10 | 2023-09-03 |
3-Methoxy-5-(trifluoromethoxy)benzamide Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3-Methoxy-5-(trifluoromethoxy)benzamide
Comprehensive Analysis of 3-Methoxy-5-(trifluoromethoxy)benzamide (CAS No. 1261682-65-8): Properties, Applications, and Industry Insights
3-Methoxy-5-(trifluoromethoxy)benzamide (CAS No. 1261682-65-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This benzamide derivative incorporates both methoxy and trifluoromethoxy functional groups, which are known to enhance bioavailability and metabolic stability—a critical factor in modern drug design. Its molecular formula, C9H8F3NO3, reflects a balance of lipophilicity and polarity, making it a versatile intermediate for small-molecule therapeutics.
Recent studies highlight the growing demand for fluorinated compounds like 3-Methoxy-5-(trifluoromethoxy)benzamide in addressing challenges such as drug resistance and target selectivity. The trifluoromethoxy group (OCF3) is particularly valued for its electron-withdrawing properties, which can improve binding affinity to biological targets. Researchers are exploring its potential in central nervous system (CNS) drug development, where blood-brain barrier penetration is essential. Additionally, its application in crop protection chemicals aligns with the agricultural industry's focus on sustainable pest control solutions.
From a synthetic chemistry perspective, CAS No. 1261682-65-8 serves as a key building block for heterocyclic compounds. Its amide group allows for further derivatization via coupling reactions, while the aromatic ring system provides a scaffold for structure-activity relationship (SAR) studies. Industry patents suggest its utility in kinase inhibitor designs, reflecting broader trends in precision medicine. Environmental considerations are also addressed—the compound's low bioaccumulation potential meets regulatory standards for green chemistry initiatives.
Analytical characterization of 3-Methoxy-5-(trifluoromethoxy)benzamide typically involves HPLC purity testing (≥98%) and NMR spectroscopy to confirm its distinct 19F signals. Storage recommendations emphasize protection from moisture at 2–8°C, ensuring stability for long-term use. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modular structure positions it as a valuable chemical probe for high-throughput screening platforms.
Market analysts note rising interest in CAS 1261682-65-8 from Asia-Pacific research hubs, driven by investments in orphan drug development and bioconjugation technologies. FAQs from synthetic chemists often focus on optimal amide bond formation conditions when working with this substrate, while computational chemists leverage its QSAR datasets for AI-driven molecular modeling. These interdisciplinary applications underscore its relevance in the era of convergence science.
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